Cas no 38115-87-6 (Dimethyl malate)

Dimethyl malate Properties

Names and Identifiers

• Dimethyl malate
• DL-Malic acid dimethyl ester
• DIMETHYL DL-MALATE
• BAA58715
• DL-Apple Acid Dimethyl Ester
• NSC165661
• 2DXY0K7M4R
• AS-67734
• 1,4-dimethyl 2-hydroxybutanedioate
• malic acid dimethyl ester
• dimethyl2-hydroxysuccinate
• MFCD00025868
• A836961
• dimethyl 2-hydroxybutanedioate
• EINECS 216-448-7
• SB83924
• BUTANEDIOIC ACID,2-HYDROXY-, 1,4-DIMETHYL ESTER
• InChI=1/C6H10O5/c1-10-5(8)3-4(7)6(9)11-2/h4,7H,3H2,1-2H3
• UNII-2DXY0K7M4R
• Butanedioic acid, hydroxy-, dimethyl ester
• D91271
• SY066757
• AI3-33441
• FT-0639433
• Dimethylmalate
• NS00006446
• Dimethyl D-(+)-Malate
• SB44730
• EN300-297177
• SCHEMBL205700
• CS-0369434
• 10.14272/YSEKNCXYRGKTBJ-UHFFFAOYSA-N.1
• MFCD00066216
• Malic acid, dimethyl ester
• Dimethy DL(-)-Malate
• A824019
• DTXSID2037213
• NSC 165661
• AKOS006228791
• J-500950
• (2R)-2-hydroxy-butanedioic acid 1,4-dimethyl ester
• dimethyl 2-hydroxysuccinate
• hydroxy butane dioic acid dimethyl ester
• 1587-15-1
• 38115-87-6
• Butanedioic acid, 2-hydroxy-, 1,4-dimethyl ester
• NSC-165661
• doi:10.14272/YSEKNCXYRGKTBJ-UHFFFAOYSA-N.1
• YSEKNCXYRGKTBJ-UHFFFAOYSA-
• AM81421
• DimethylL-(-)-Malate
• FT-0625048
• Dimethyl malate #
• M0025
• 2-Hydroxybutanedioic acid dimethyl ester
• FT-0655089
• Butanedioic acid, hydroxy-, dimethyl ester, (A+/-)-
• dimethyl 2-oxidanylbutanedioate
• DIMETHYL MALATE< (+/-)-
• A8553
• Dimethyl (R)-(+)-malate
• DB-016153
• DB-049239
• DB-016132
• Dimethyl (S)-2-hydroxysuccinate;Dimethyl L-malate
• Dimethyl (R)-2-hydroxysuccinate;Dimethyl D-malate
• L-(-)-Apple Acid Dimethyl Ester
• Butanedioic acid, hydroxy-, dimethyl ester, (+/-)-
• +Expand

• InChIKey： YSEKNCXYRGKTBJ-UHFFFAOYSA-N
• Inchi： 1S/C6H10O5/c1-10-5(8)3-4(7)6(9)11-2/h4,7H,3H2,1-2H3
• SMILES： C(OC)(=O)C(CC(OC)=O)O

Computed Properties

• Exact Mass: 162.0528
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 162.05282342g/mol
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: -0.91660
• PSA: 72.83
• Boiling Point: 205 °C
• Density: 1.24